Cas no 2228144-60-1 (tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate
• CAS No: 2228144-60-1
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 6425832
• PubChem ID: 165657368
• Update Time: 2025-10-12

tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate
• 2228144-60-1
• tert-butyl N-[5-(1-azido-2-hydroxyethyl)-2-methylphenyl]carbamate
• EN300-1876249

• Inchi： 1S/C14H20N4O3/c1-9-5-6-10(12(8-19)17-18-15)7-11(9)16-13(20)21-14(2,3)4/h5-7,12,19H,8H2,1-4H3,(H,16,20)
• InChI Key： TTYOUVIVMAPOSA-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(CO)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.9Ų

Additional information on tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2228144-60-1)

The compound tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2228144-60-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and an azido-hydroxyethyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, bioconjugation, and materials science. The presence of the azido group allows for click chemistry reactions, which are widely used in bioconjugation and polymer chemistry.

In recent years, the demand for tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate has increased due to its role in the development of novel therapeutics. The compound's ability to serve as a building block for peptide mimetics and small-molecule inhibitors has made it a focal point in medicinal chemistry. Additionally, its hydroxyethyl group provides a handle for further functionalization, enabling the creation of derivatives with tailored properties. This versatility aligns with the growing trend of personalized medicine and targeted drug delivery systems.

From a synthetic perspective, CAS No. 2228144-60-1 is often synthesized through multi-step organic reactions, including protection-deprotection strategies and azide incorporation. The tert-butyl group acts as a protecting group for the carbamate functionality, which can be selectively removed under mild acidic conditions. This feature is particularly useful in the synthesis of sensitive compounds where harsh conditions must be avoided. The compound's stability under various conditions also makes it a reliable choice for long-term storage and transportation.

The rise of click chemistry and bioorthogonal reactions has further highlighted the importance of tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate. These reactions, which are highly selective and efficient, are widely employed in labeling biomolecules, imaging, and drug delivery. The compound's azido group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This has led to its use in the development of fluorescent probes, antibody-drug conjugates, and other advanced biomedical tools.

Another area where CAS No. 2228144-60-1 shines is in materials science. The combination of its hydroxyethyl and azido functionalities allows for the creation of cross-linked polymers and hydrogels with tunable properties. These materials find applications in tissue engineering, wound healing, and controlled release systems. The compound's compatibility with aqueous and organic solvents further enhances its utility in diverse research settings.

As the scientific community continues to explore the potential of tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate, its role in green chemistry and sustainable synthesis is also being investigated. Researchers are developing eco-friendly protocols for its synthesis, minimizing waste and energy consumption. This aligns with the global push toward greener alternatives in chemical manufacturing. The compound's adaptability to various reaction conditions makes it a promising candidate for such initiatives.

In conclusion, tert-butyl N-5-(1-azido-2-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2228144-60-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features, including the azido and hydroxyethyl groups, enable diverse functionalization and reactivity. As research progresses, this compound is poised to play an even greater role in advancing scientific and technological innovations.